Cas no 2580185-33-5 (Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate)

Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. Its structure features a tert-butyl ester group, which enhances solubility and facilitates further functionalization under mild conditions. The 4-methyl-3-oxopiperazine moiety contributes to its utility in medicinal chemistry, serving as a key scaffold for the development of bioactive molecules. This compound offers synthetic flexibility, enabling selective modifications at both the ester and piperazine functionalities. Its stability under standard handling conditions and compatibility with a range of reaction conditions make it a practical choice for research and industrial applications in drug discovery and fine chemical synthesis.
Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate structure
2580185-33-5 structure
Product Name:Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate
CAS No:2580185-33-5
MF:C11H20N2O3
MW:228.288103103638
CID:6214444
PubChem ID:165892659
Update Time:2025-06-13

Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate
    • 2580185-33-5
    • EN300-27726564
    • Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate
    • Inchi: 1S/C11H20N2O3/c1-11(2,3)16-9(14)7-8-10(15)13(4)6-5-12-8/h8,12H,5-7H2,1-4H3
    • InChI Key: LKKUSMHCIDPZSK-UHFFFAOYSA-N
    • SMILES: O(C(CC1C(N(C)CCN1)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 228.14739250g/mol
  • Monoisotopic Mass: 228.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 58.6Ų

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Additional information on Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate

Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate (CAS No. 2580185-33-5): A Comprehensive Overview

Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate, identified by its CAS number 2580185-33-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular systems.

The piperazine moiety in Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate is a key pharmacophore that contributes to its pharmacological properties. Piperazine derivatives are known for their ability to interact with various biological targets, including receptors and enzymes, thereby modulating physiological processes. The presence of the tert-butyl group and the methyl-substituted oxopiperazine ring enhances the compound's solubility and metabolic stability, making it an attractive candidate for further development.

In recent years, there has been growing interest in the use of piperazine derivatives for their potential therapeutic applications. Studies have demonstrated that these compounds can exhibit a wide range of biological activities, including antipsychotic, antidepressant, and anti-inflammatory effects. The structural diversity of piperazine derivatives allows for the customization of their pharmacological profiles, making them suitable for targeting specific diseases or conditions.

One of the most notable applications of Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate is in the development of novel drugs for neurological disorders. Research has shown that piperazine derivatives can interact with neurotransmitter systems, potentially offering new treatments for conditions such as schizophrenia, depression, and epilepsy. The compound's ability to modulate receptor activity without significant side effects makes it a promising candidate for further investigation.

The synthesis of Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate involves a series of well-established organic reactions, including condensation and cyclization processes. The tert-butyl group provides steric hindrance, which can influence the compound's binding affinity to biological targets. Additionally, the methyl-substituted oxopiperazine ring enhances its metabolic stability, allowing for longer half-lives in vivo. These structural features make Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate a versatile building block for drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of compounds like Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate with greater accuracy. Molecular modeling techniques can be used to identify potential binding sites and optimize the compound's structure for improved efficacy. These computational methods have significantly accelerated the drug discovery process, allowing for faster identification of promising candidates.

The potential applications of Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate extend beyond neurological disorders. Studies have also explored its use in treating cardiovascular diseases, where piperazine derivatives have shown promise in modulating blood pressure and cholesterol levels. The compound's ability to interact with multiple biological pathways makes it a versatile tool for addressing complex diseases.

In conclusion, Tert-butyl 2-(4-methyl-3-oxopiperazin-2-yl)acetate (CAS No. 2580185-33-5) is a compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable intermediate for drug development. As research continues to uncover new applications for piperazine derivatives, compounds like this one are likely to play a crucial role in addressing some of the most challenging diseases faced by humanity.

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